![molecular formula C3H7Cl2N3O B2598713 4-amino-2,3-dihydro-1H-pyrazol-3-one dihydrochloride CAS No. 1808683-31-9](/img/structure/B2598713.png)
4-amino-2,3-dihydro-1H-pyrazol-3-one dihydrochloride
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Overview
Description
4-amino-2,3-dihydro-1H-pyrazol-3-one dihydrochloride is a chemical compound with the molecular formula C3H6ClN3O and a molecular weight of 135.55 . It is also known by the synonyms 4-Amino-1,2-dihydro-3H-pyrazol-3-one dihydrochloride .
Molecular Structure Analysis
The molecular structure of this compound can be analyzed using various spectroscopic techniques. These include elemental analysis, mass spectrometry, nuclear magnetic resonance (NMR), and infrared (IR) spectroscopy .
Physical and Chemical Properties Analysis
The physical and chemical properties of this compound include a molecular weight of 172.01 . It is a powder at room temperature .
Scientific Research Applications
Synthesis and Catalysis
4-amino-2,3-dihydro-1H-pyrazol-3-one dihydrochloride is an intermediate in the synthesis of diverse heterocyclic compounds. A novel organo-catalyst using urea has been developed for the one-pot synthesis of a wide range of functionalized 2-amino-3-cyano-4H-pyrans and pyran-annulated heterocycles, including 1H-pyrano[2,3-d]pyrimidine-2,4(3H,5H)-diones and 1,4-dihydropyrano[2,3-c]pyrazoles, under eco-friendly conditions (Brahmachari & Banerjee, 2014). Moreover, chitosan-p-toluene sulfonate (CS-p-TSA) has been employed as a biodegradable catalyst for the one-pot synthesis of biologically active 6-amino-5-cyano-4-aryl-1,4-dihydro pyrano[2,3-c] pyrazoles in aqueous medium (Sudhakar & Suryakumari, 2022).
Structural Analysis and Characterization
Structural studies of this compound and its derivatives provide insights into their molecular configurations and interactions. For example, X-ray crystallography has been used to analyze the different molecular conformations and hydrogen bonding patterns in Schiff base derivatives of 4-aminoantipyrine (Mnguni & Lemmerer, 2015). Similarly, structural investigations of novel 6-amino-3-phenyl-4-(pyridin-4-yl)-2,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile have been conducted using FT-IR, NMR, docking, and DFT methods to analyze their spectral and structural properties (Kumar et al., 2020).
Biological Activity and Pharmaceutical Applications
Several studies have been conducted to evaluate the biological activities of derivatives of this compound. For instance, novel pyrazole derivatives with oxa/thiadiazolyl, pyrazolyl moieties, and pyrazolo[4,3-d]-pyrimidine derivatives have been synthesized and evaluated for their antimicrobial and anticancer activities, showing significant potential in these fields (Hafez, El-Gazzar, & Al-Hussain, 2016). Similarly, new 4-aminoantipyrine-based heterocycles have been synthesized and screened as anticancer agents, revealing promising anti-breast cancer activity (Ghorab, El-Gazzar, & Alsaid, 2014).
Future Directions
The future directions for research on 4-amino-2,3-dihydro-1H-pyrazol-3-one dihydrochloride and its derivatives could include further exploration of their synthesis methods, chemical reactions, and potential biological activities. This could lead to the development of new therapeutic agents and other applications .
Properties
IUPAC Name |
4-amino-1,2-dihydropyrazol-3-one;dihydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C3H5N3O.2ClH/c4-2-1-5-6-3(2)7;;/h1H,4H2,(H2,5,6,7);2*1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OWKKTEALCNOAHT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C(=O)NN1)N.Cl.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C3H7Cl2N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
172.01 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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